methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate

• IUPAC Name: methyl 4-[[4-[butyl(methyl)sulfamoyl]benzoyl]amino]benzoate
• InChI: InChI=1S/C20H24N2O5S/c1-4-5-14-22(2)28(25,26)18-12-8-15(9-13-18)19(23)21-17-10-6-16(7-11-17)20(24)27-3/h6-13H,4-5,14H2,1-3H3,(H,21,23)
• InChI Key: NRZUYNQTUHTGTR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate involves the inhibition of COX-2 enzyme activity, which is responsible for the production of prostaglandins. By inhibiting COX-2 activity, the compound reduces the production of prostaglandins, which in turn reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been reported to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. The compound has also been shown to possess good water solubility and low toxicity, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the advantages of Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate is its potent inhibitory effects on COX-2 enzyme activity, which makes it a promising candidate for the development of anti-inflammatory and analgesic drugs. However, one of the limitations of the compound is its low stability in alkaline conditions, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate. One direction is the development of more stable derivatives of the compound that can be used in alkaline conditions. Another direction is the investigation of the compound's potential applications in the treatment of other diseases, such as cancer and Alzheimer's disease. Additionally, further studies are needed to investigate the compound's pharmacokinetic and pharmacodynamic properties, as well as its toxicity and safety profile.

Scientific Research Applications

Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been extensively studied for its potential applications in the field of medicine. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic activities. The compound has also been shown to possess potent inhibitory effects on cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain.